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Compound of Interest

Methyl piperidine-4-carboxylate
Compound Name:
hydrochloride

Cat. No.: B1342576

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the characterization data
for methyl isonipecotate hydrochloride (CAS No: 7462-86-4). The information is compiled from
various sources to assist researchers and professionals in the fields of chemistry and drug
development.

Chemical Identity and Physical Properties

Methyl isonipecotate hydrochloride, also known as methyl piperidine-4-carboxylate
hydrochloride, is a key intermediate in the synthesis of various pharmaceuticals.[1] Its
fundamental properties are summarized in the table below.
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Property Value Source
CAS Number 7462-86-4 [2][3]14]
Molecular Formula C7H13NO:2 - HCI [2][3]
Molecular Weight 179.65 g/mol [2][3]
Appearance White solid [5]
Melting Point 160-161 °C [2][3]
Boiling Point 193.8 °C at 760 mmHg [2][3]
Density 1.06 g/cm3 [2][3]
Refractive Index 1.465 [2][3]
Solubility Slightly soluble in water. [6]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of methyl
isonipecotate hydrochloride.

H Nuclear Magnetic Resonance (NMR) Spectroscopy

Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
3.73 s 3H -OCHs
3.44-3.39 m 2H Piperidine ring protons
3.15-3.09 m 2H Piperidine ring protons
2.82-2.77 m 1H Piperidine ring proton
2.21-2.16 m 2H Piperidine ring protons
1.99-1.89 m 2H Piperidine ring protons

Solvent: CDs0OD, Frequency: 400 MHz[5]
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Fourier-Transform Infrared (FT-IR) Spectroscopy

While specific peak values from a dedicated spectrum for the hydrochloride salt are not readily
available in the searched literature, general information suggests the use of Attenuated Total
Reflectance (ATR) FT-IR for analysis.[7] Key expected absorptions would include N-H
stretching, C=0 stretching of the ester, and C-O stretching.

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is a common technique for the analysis of
such compounds.

mlz lon

144.2 [M+H - HCI]*

Technique: ESI[5]

Synthesis Protocol

A common method for the synthesis of methyl isonipecotate hydrochloride involves the
deprotection of a protected precursor.

General Procedure:

To a solution of methyl 1-tert-butoxycarbonyl-4-piperidinecarboxylate (1 equivalent) in
dichloromethane (DCM), a solution of 4 M hydrochloric acid in ethyl acetate (EtOAc) is added.
The reaction mixture is stirred at room temperature. The progress of the reaction can be
monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed under
reduced pressure to yield methyl isonipecotate hydrochloride.[5]

Experimental Protocols

The following are generalized protocols for the characterization techniques mentioned above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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A solution of the sample is prepared by dissolving an appropriate amount of the solid in a

deuterated solvent (e.g., CDsOD, D20). The solution is then transferred to an NMR tube. The
IH NMR spectrum is acquired on a spectrometer operating at a suitable frequency (e.g., 400
MHz). Chemical shifts are reported in parts per million (ppm) relative to a reference standard.

[8][°]

Fourier-Transform Infrared (FT-IR) Spectroscopy

For a solid sample, the Attenuated Total Reflectance (ATR) technique is commonly employed. A
small amount of the sample is placed directly on the ATR crystal, and pressure is applied to
ensure good contact. The FT-IR spectrum is then recorded. Alternatively, a KBr pellet can be
prepared by grinding the sample with potassium bromide and pressing the mixture into a thin
disk.[10][11][12][13][14]

Electrospray lonization Mass Spectrometry (ESI-MS)

The sample is dissolved in a suitable solvent and introduced into the ESI source of the mass
spectrometer. A high voltage is applied to the liquid to create an aerosol of charged droplets.
The solvent evaporates, leading to the formation of gas-phase ions, which are then analyzed
by the mass spectrometer to determine their mass-to-charge ratio (m/z).[2][5][15][16][17]

Elemental Analysis

Elemental analysis for carbon, hydrogen, and nitrogen (CHN analysis) is typically performed
using a combustion-based elemental analyzer. A weighed amount of the sample is combusted
in a high-temperature furnace, and the resulting gases (COz, H20, and Nz) are quantitatively
measured. This allows for the determination of the percentage composition of each element in
the compound.[18][19][20][21][22]

Logical Workflow for Characterization

The following diagram illustrates a typical workflow for the characterization of a synthesized
batch of methyl isonipecotate hydrochloride.
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Characterization Workflow for Methyl Isonipecotate HCI

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1342576#methyl-isonipecotate-hydrochloride-
characterization-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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